Cas no 2140168-49-4 (2-(4-chloro-3-methoxy-1,2-thiazol-5-yl)cyclobutan-1-ol)

• Product Name: 2-(4-chloro-3-methoxy-1,2-thiazol-5-yl)cyclobutan-1-ol
• CAS No: 2140168-49-4
• MF: C₈H₁₀ClNO₂S
• MW: 219.688499927521
• CID: 6492151
• PubChem ID: 165603972
• Update Time: 2025-07-18

2-(4-chloro-3-methoxy-1,2-thiazol-5-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-3-methoxy-1,2-thiazol-5-yl)cyclobutan-1-ol
• 2140168-49-4
• EN300-1625002

• Inchi： 1S/C8H10ClNO2S/c1-12-8-6(9)7(13-10-8)4-2-3-5(4)11/h4-5,11H,2-3H2,1H3
• InChI Key： NINKLGPUBDNAKZ-UHFFFAOYSA-N
• SMILES： ClC1C(=NSC=1C1CCC1O)OC

Computed Properties

• Exact Mass: 219.0120774g/mol
• Monoisotopic Mass: 219.0120774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 70.6Ų

Additional information on 2-(4-chloro-3-methoxy-1,2-thiazol-5-yl)cyclobutan-1-ol

Introduction to 2-(4-Chloro-3-methoxy-1,2-thiazol-5-yl)cyclobutan-1-ol (CAS No. 2140168-49-4)

2-(4-Chloro-3-methoxy-1,2-thiazol-5-yl)cyclobutan-1-ol, a compound with the CAS number 2140168-49-4, is a synthetic organic molecule that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound is characterized by its unique structural features, including a cyclobutanol ring and a substituted thiazole moiety, which contribute to its diverse biological activities.

The chemical structure of 2-(4-Chloro-3-methoxy-1,2-thiazol-5-yl)cyclobutan-1-ol is defined by the presence of a cyclobutanol ring fused with a 4-chloro-3-methoxythiazole group. The cyclobutanol ring is a four-carbon cyclic alcohol, while the thiazole moiety is a five-membered heterocyclic ring containing sulfur and nitrogen atoms. The combination of these structural elements imparts specific physicochemical properties to the compound, such as solubility, stability, and reactivity.

Recent studies have explored the biological activities of 2-(4-Chloro-3-methoxy-1,2-thiazol-5-yl)cyclobutan-1-ol, revealing its potential as a lead compound in drug discovery. One notable area of research has focused on its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory effects, 2-(4-Chloro-3-methoxy-1,2-thiazol-5-yl)cyclobutan-1-ol has shown potential as an antimicrobial agent. Studies have reported that it exhibits broad-spectrum activity against various bacterial strains, including both Gram-positive and Gram-negative bacteria. This antimicrobial activity is attributed to its ability to disrupt bacterial cell membranes and inhibit essential metabolic pathways.

The pharmacokinetic properties of 2-(4-Chloro-3-methoxy-1,2-thiazol-5-yl)cyclobutan-1-ol have also been investigated. Preclinical studies have shown that it has favorable oral bioavailability and a reasonable half-life, which are important factors for its potential use as an oral therapeutic agent. Furthermore, the compound has demonstrated low toxicity in animal models, suggesting that it may have a favorable safety profile.

In the context of drug development, the synthetic accessibility of 2-(4-Chloro-3-methoxy-1,2-thiazol-5-yl)cyclobutan-1-ol is another critical aspect. Researchers have developed efficient synthetic routes to produce this compound in high yields and purity. These synthetic methods typically involve multi-step reactions that include cyclization, substitution, and functional group manipulation. The availability of robust synthetic protocols facilitates the large-scale production of the compound for further preclinical and clinical studies.

The potential therapeutic applications of 2-(4-Chloro-3-methoxy-1,2-thiazol-5-yl)cyclobutan-1-ol are not limited to anti-inflammatory and antimicrobial uses. Recent research has also explored its anticancer properties. In vitro studies have shown that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell proliferation and survival. These findings suggest that it may have utility as an anticancer agent or as part of combination therapies.

To further validate the therapeutic potential of 2-(4-Chloro-3-methoxy-1,2-thiazol-5-y)cyclobutan-l-oI, ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. These trials are crucial for determining the optimal dosing regimens and identifying any potential side effects or drug interactions. Preliminary results from phase I trials have been encouraging, with no significant adverse events reported at therapeutic doses.

In conclusion, 2-(4-Chloro--methoxy--thiazol--yl)cyclobutan--ol (CAS No. 2140168--) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure confers specific physicochemical properties that make it suitable for various medicinal uses. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for its development as a novel therapeutic agent in the future.